Cas no 59358-12-2 (Propanoic acid,3-(pentylthio)-)

• Product Name: Propanoic acid,3-(pentylthio)-
• CAS No: 59358-12-2
• MF: C₈H₁₆O₂S
• MW: 176.276441574097
• CID: 384572
• PubChem ID: 222480
• Update Time: 2025-04-19

Propanoic acid,3-(pentylthio)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-(pentylthio)-
• 3-pentylsulfanylpropanoic acid
• 3-(pentylsulfanyl)propanoic acid
• 3-Amylthiopropionsaeure
• 3-Pentylthiopropanoic acid
• AC1L5BTP
• AC1Q5WGY
• CTK5A9854
• NSC8525
• SCHEMBL4554805
• NSC-8525
• AKOS000174112
• 59358-12-2
• DTXSID30278619

• Inchi： 1S/C8H16O2S/c1-2-3-4-6-11-7-5-8(9)10/h2-7H2,1H3,(H,9,10)
• InChI Key： GHSWLGUUCRYSIR-UHFFFAOYSA-N
• SMILES： S(CCC(=O)O)CCCCC

Computed Properties

• Exact Mass: 176.08718
• Monoisotopic Mass: 176.0871
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6
• XLogP3: 2.2

Experimental Properties

• Density: 1.041
• Boiling Point: 293.7°Cat760mmHg
• Flash Point: 131.4°C
• Refractive Index: 1.487
• PSA: 37.3
• LogP: 2.38450